Cas no 115994-87-1 (N-Phenylpiperazine-1-carboxamide)

• Product Name: N-Phenylpiperazine-1-carboxamide
• CAS No: 115994-87-1
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 1078743
• PubChem ID: 7015289
• Update Time: 2025-04-20

N-Phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Piperazine-1-carboxylic acid phenylamide
• N-phenyl-1-piperazinecarboxamide
• N-[(Piperazin-1-yl)carbonyl]aniline, 1-(Phenylcarbamoyl)piperazine
• N-Phenylpiperazine-1-carboxamide95%
• N-Phenylpiperazine-1-carboxamide 95%
• YEQDVKYOHVLZPU-UHFFFAOYSA-N
• CHEMBL1624072
• Oprea1_672325
• SCHEMBL656655
• PS-5652
• N-phenylpiperazin-amide
• 1-Piperazinecarboxamide, N-phenyl-
• AKOS000264226
• N-phenylpiperazine-1-carboxamide
• A908877
• DB-371604
• Oprea1_487955
• STK437372
• EN300-57672
• MFCD01593572
• CS-0293565
• 115994-87-1
• F20115
• DTXSID80426724
• SY275206
• AU-004/40393902
• N-Phenylpiperazine-1-carboxamide

• MDL： MFCD01593572
• Inchi： 1S/C11H15N3O/c15-11(14-8-6-12-7-9-14)13-10-4-2-1-3-5-10/h1-5,12H,6-9H2,(H,13,15)
• InChI Key： YEQDVKYOHVLZPU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 205.12165
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37

N-Phenylpiperazine-1-carboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas